Cas no 2418713-52-5 (N-{2-amino-2-4-(propan-2-yl)phenylethyl}-1-methylcyclohexane-1-carboxamide hydrochloride)

• Product Name: N-{2-amino-2-4-(propan-2-yl)phenylethyl}-1-methylcyclohexane-1-carboxamide hydrochloride
• CAS No: 2418713-52-5
• MF: C₁₉H₃₁ClN₂O
• MW: 338.915244340897
• MDL: MFCD32679888
• CID: 5679444
• PubChem ID: 154578032
• Update Time: 2025-07-24

N-{2-amino-2-4-(propan-2-yl)phenylethyl}-1-methylcyclohexane-1-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26675373
• 2418713-52-5
• N-{2-amino-2-[4-(propan-2-yl)phenyl]ethyl}-1-methylcyclohexane-1-carboxamide hydrochloride
• N-[2-Amino-2-(4-propan-2-ylphenyl)ethyl]-1-methylcyclohexane-1-carboxamide;hydrochloride
• N-{2-amino-2-4-(propan-2-yl)phenylethyl}-1-methylcyclohexane-1-carboxamide hydrochloride

• MDL： MFCD32679888
• Inchi： 1S/C19H30N2O.ClH/c1-14(2)15-7-9-16(10-8-15)17(20)13-21-18(22)19(3)11-5-4-6-12-19;/h7-10,14,17H,4-6,11-13,20H2,1-3H3,(H,21,22);1H
• InChI Key： AKCAICKTTNXJRL-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1(C)CCCCC1)NCC(C1C=CC(=CC=1)C(C)C)N

Computed Properties

• Exact Mass: 338.2124913g/mol
• Monoisotopic Mass: 338.2124913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on N-{2-amino-2-4-(propan-2-yl)phenylethyl}-1-methylcyclohexane-1-carboxamide hydrochloride

N-{2-amino-2-[4-(propan-2-yl)phenyl]ethyl}-1-methylcyclohexane-1-carboxamide hydrochloride: A Comprehensive Overview

N-{2-amino-2-[4-(propan-2-yl)phenyl]ethyl}-1-methylcyclohexane-1-carboxamide hydrochloride, commonly referenced by its CAS number 2418713-52-5, is a complex organic compound with significant applications in various scientific and industrial domains. This compound has garnered attention in recent years due to its unique chemical properties and potential uses in drug development, material science, and environmental chemistry. The structure of this compound is characterized by a cyclohexane ring substituted with a methyl group and a carboxamide group, which is further connected to an amino-substituted phenethyl group. The presence of the propan-2-yl (isopropyl) group on the phenyl ring adds to its structural complexity and functional versatility.

Recent studies have highlighted the potential of this compound in the field of pharmacology. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of novel drugs targeting specific cellular pathways. The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and stability under physiological conditions. This makes it an ideal candidate for use in drug delivery systems and formulations requiring precise control over drug release kinetics.

In addition to its pharmacological applications, N-{2-amino-2-[4-(propan-2-yl)phenyl]ethyl}-1-methylcyclohexane-1-carboxamide hydrochloride has shown promise in material science. Its unique molecular architecture allows for the formation of stable amorphous solids, which are highly sought after in the development of advanced polymers and composites. Recent advancements in 3D printing technologies have leveraged this property to create lightweight, high-strength materials suitable for aerospace and automotive industries.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the preparation of the cyclohexane derivative, followed by amidation with the amino-substituted phenethyl group. The use of transition metal catalysts has significantly improved the efficiency and yield of these reactions, making large-scale production feasible. Furthermore, green chemistry approaches have been integrated into the synthesis process to minimize environmental impact and reduce waste generation.

From an environmental perspective, understanding the fate and behavior of N-{2-amino-2-[4-(propan-2-yl)phenyl]ethyl}-1-methylcyclohexane-1-carboxamide hydrochloride in natural ecosystems is crucial. Recent studies have investigated its biodegradation pathways under aerobic and anaerobic conditions, revealing that it undergoes rapid microbial degradation under certain environmental conditions. This information is vital for assessing its potential risks to aquatic life and human health, particularly in regions where industrial effluents may contain traces of this compound.

In conclusion, N-{2-amino-2-[4-(propan-2-yl)phenyl]ethyl}-1-methylcyclohexane-1-carboxamide hydrochloride (CAS 2418713565) stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across diverse fields. As research continues to uncover new facets of its properties and potential uses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and industrial innovation.